Cas no 490-82-4 (Oxo Thiamine)

• Product Name: Oxo Thiamine
• CAS No: 490-82-4
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 329767
• PubChem ID: 120267
• Update Time: 2025-04-19

Oxo Thiamine Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-
• Oxo Thiamine
• 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-one
• 2(3h)-thiazolone,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl
• 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-(3H)-thiazolone
• 3-(4-Amino-2-methyl-pyrimidin-5-ylmethyl)-5-(2-hydroxy-aethyl)-4-methyl-3H-thiazol-2-on
• 3-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-5-(2-hydroxy-ethyl)-4-methyl-3H-thiazol-2-one
• thiamine thiazolin-2-one
• Thiamine thiazolone
• Thiaminthiazolone
• Tiamintiazolo
• FT-0673401
• UNII-X88Z903YTF
• OXOTHIAMINE [EP IMPURITY]
• 3-[(4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL]-5-(2-HYDROXYETHYL)-4-METHYLTHIAZOL-2(3H)-ONE
• Tiamintiazolone [Italian]
• (3H)-Thiazolone, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-
• DTXSID40197660
• CHEMBL256803
• Thiamin Thiazolone
• 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-2(3H)-thiazolone
• 4-Thiazolin-2-one, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-
• THIAMINE NITRATE IMPURITY D [EP IMPURITY]
• 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methylthiazolin-2-one
• OXOTHIAMINE
• 3-((4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-1,3-THIAZOL-2(3H)-ONE
• 4-27-00-03500 (Beilstein Handbook Reference)
• 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-one
• Tiamintiazolone
• BDBM50373876
• NS00031852
• 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2(3H)-one (Oxothiamine)
• EINECS 207-719-0
• AKOS027380263
• 3-((4-Amino-2-metil-5-pirimidinil)metil)-5-(2-idrossietil)-4-metiltiazolin-2-one
• X88Z903YTF
• 3-((4-Amino-2-metil-5-pirimidinil)metil)-5-(2-idrossietil)-4-metiltiazolin-2-one [Italian]
• 2(3H)-THIAZOLONE, 3-((4-AMINO-2-METHYL-5-PYRIMIDINYL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-
• 490-82-4
• BRN 0310984
• VXCONGLPCAPYEU-UHFFFAOYSA-N
• G79765

• Inchi： 1S/C12H16N4O2S/c1-7-10(3-4-17)19-12(18)16(7)6-9-5-14-8(2)15-11(9)13/h5,17H,3-4,6H2,1-2H3,(H2,13,14,15)
• InChI Key： VXCONGLPCAPYEU-UHFFFAOYSA-N
• SMILES： S1C(N(CC2=CN=C(C)N=C2N)C(C)=C1CCO)=O

Computed Properties

• Exact Mass: 280.09900
• Monoisotopic Mass: 280.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.378
• Boiling Point: 507°Cat760mmHg
• Flash Point: 260.4°C
• Refractive Index: 1.662
• PSA: 122.27000
• LogP: 1.06310

Oxo Thiamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature